2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide

• Molecular Formula: C23H21ClN2O4
• Molecular Weight: 424.9 g/mol
• IUPAC Name: 2-chloro-N-[2-methoxy-4-[[2-(2-methylphenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C23H21ClN2O4/c1-15-7-3-6-10-20(15)30-14-22(27)25-16-11-12-19(21(13-16)29-2)26-23(28)17-8-4-5-9-18(17)24/h3-13H,14H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: YQPNUDMJLNLZGM-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3Cl)OC

Description

2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide, also known as MCLA-128, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent inhibitor of the epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (HER2) signaling pathways, which are known to play a crucial role in the development and progression of several types of cancer.

Mechanism of Action

2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide works by inhibiting the EGFR and HER2 signaling pathways, which are known to play a crucial role in the development and progression of several types of cancer. These pathways are involved in regulating cell growth, proliferation, and survival, and their dysregulation is often associated with the development of cancer. By inhibiting these pathways, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide can prevent the growth and proliferation of cancer cells, leading to tumor regression.
Biochemical and Physiological Effects:
2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been shown to have several biochemical and physiological effects. In preclinical studies, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit tumor angiogenesis (the formation of new blood vessels that supply nutrients to tumors). Moreover, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide is its potent inhibitory activity against EGFR and HER2 signaling pathways, which makes it a promising candidate for cancer therapy. Moreover, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been shown to enhance the efficacy of other cancer therapies, which could lead to better treatment outcomes. However, one of the limitations of 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide is its relatively short half-life, which could limit its efficacy in vivo.

Future Directions

There are several future directions for the research on 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide. One of the potential applications of 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide is in the treatment of HER2-positive breast cancer, which is known to be resistant to conventional chemotherapy. Moreover, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide could also be used in combination with other cancer therapies to enhance their efficacy. Another future direction is to develop more potent and selective inhibitors of the EGFR and HER2 signaling pathways, which could lead to better treatment outcomes for cancer patients.

Synthesis Methods

The synthesis of 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide involves a series of chemical reactions, starting with the reaction between 2-chlorobenzoic acid and 2-methoxyaniline to form 2-chloro-N-(2-methoxyphenyl)benzamide. This intermediate is then reacted with 2-methylphenol and acetic anhydride to form 2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide. Finally, the compound is chlorinated using thionyl chloride to yield 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide.

Scientific Research Applications

2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. In preclinical studies, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has shown promising results in inhibiting the growth and proliferation of cancer cells, particularly in breast and gastric cancer. Moreover, 2-chloro-N-(2-methoxy-4-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.